Cas no 176261-90-8 (3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-)

• Product Name: 3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-
• CAS No: 176261-90-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 112301
• PubChem ID: 15253759
• Update Time: 2025-04-18

3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-
• 3-Cyclobutene-1,2-dione,3-amino-4-(1-methylethoxy)-(9CI)
• 176261-90-8
• 3-amino-4-propan-2-yloxycyclobut-3-ene-1,2-dione

• Inchi： 1S/C7H9NO3/c1-3(2)11-7-4(8)5(9)6(7)10/h3H,8H2,1-2H3
• InChI Key： BIKJCGKZOWYRIL-UHFFFAOYSA-N
• SMILES： O(C1C(C(C=1N)=O)=O)C(C)C

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39